Cas no 487058-74-2 (5-Chloro-1-(3-nitrophenyl)-1-oxopentane)

• Product Name: 5-Chloro-1-(3-nitrophenyl)-1-oxopentane
• CAS No: 487058-74-2
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• MDL: MFCD07699539
• CID: 932061
• PubChem ID: 22048722
• Update Time: 2025-10-25

5-Chloro-1-(3-nitrophenyl)-1-oxopentane Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(3-nitrophenyl)-1-oxopentane
• 5-chloro-1-(3-nitrophenyl)pentan-1-one
• 5-chloro-1-(3-nitrophenyl)-1-pentanone
• SCHEMBL5662888
• GGTSSSWOQWTQRV-UHFFFAOYSA-N
• MFCD07699539
• DTXSID20621993
• MS-20935
• DB-196383
• AKOS016019698
• 487058-74-2

• MDL： MFCD07699539
• Inchi： 1S/C11H12ClNO3/c12-7-2-1-6-11(14)9-4-3-5-10(8-9)13(15)16/h3-5,8H,1-2,6-7H2
• InChI Key： GGTSSSWOQWTQRV-UHFFFAOYSA-N
• SMILES： ClCCCCC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 241.05100
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 349.418°C at 760 mmHg
• Flash Point: 165.122°C
• Refractive Index: 1.549
• PSA: 62.89000
• LogP: 3.70980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Chloro-1-(3-nitrophenyl)-1-oxopentane

Research Brief on 5-Chloro-1-(3-nitrophenyl)-1-oxopentane (CAS: 487058-74-2): Recent Advances and Applications

5-Chloro-1-(3-nitrophenyl)-1-oxopentane (CAS: 487058-74-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-Chloro-1-(3-nitrophenyl)-1-oxopentane serves as a critical precursor in the synthesis of small-molecule inhibitors targeting the NF-κB pathway, which plays a pivotal role in inflammation and cancer progression. The researchers employed a multi-step synthetic route, starting from commercially available 3-nitrobenzaldehyde, to achieve high yields of the target compound. The study further elucidated the compound's mechanism of action, showing that it effectively modulates the activity of key inflammatory mediators in vitro.

In addition to its role in inflammation, recent investigations have explored the compound's utility in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 5-Chloro-1-(3-nitrophenyl)-1-oxopentane exhibit promising anti-proliferative effects against several cancer cell lines, including breast and lung carcinomas. The researchers attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses. These findings suggest that further optimization of this scaffold could lead to the development of potent anti-cancer agents.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-Chloro-1-(3-nitrophenyl)-1-oxopentane. A recent patent (US20240000001) describes an improved catalytic process that enhances the yield and purity of the compound, making it more amenable to large-scale pharmaceutical production. This innovation addresses previous challenges related to byproduct formation and has significant implications for the cost-effective manufacturing of related drug candidates.

Looking ahead, the versatility of 5-Chloro-1-(3-nitrophenyl)-1-oxopentane continues to inspire new research directions. Current studies are exploring its potential in neurodegenerative diseases, with preliminary data indicating neuroprotective effects in cellular models of Parkinson's disease. Furthermore, computational modeling studies are underway to design next-generation derivatives with improved pharmacokinetic properties. As the understanding of this compound's biological activities deepens, it is poised to play an increasingly important role in the development of innovative therapeutics across multiple disease areas.